
Acetylatractylodinol: A Comprehensive
Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B149813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetylatractylodinol is a naturally occurring polyacetylene compound isolated from the

rhizomes of Atractylodes lancea, a plant used in traditional Chinese medicine.[1][2] This

technical guide provides a comprehensive review of the current scientific literature on

acetylatractylodinol, focusing on its biological activities, potential mechanisms of action, and

relevant experimental methodologies. The information is intended to serve as a valuable

resource for researchers and professionals in the fields of pharmacology, natural product

chemistry, and drug development.

Chemical and Physical Properties
Acetylatractylodinol, with the molecular formula C15H12O3 and a molecular weight of 240.25

g/mol , is characterized by a furan ring and a polyacetylene chain with an acetate group.[1]
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Property Value Source

Molecular Formula C15H12O3 PubChem[1]

Molecular Weight 240.25 g/mol PubChem[1]

IUPAC Name
[(2E,8E)-9-(furan-2-yl)nona-

2,8-dien-4,6-diynyl] acetate
PubChem[1]

CAS Number 61582-39-6 ChemFaces[3]

Biological Activities and Quantitative Data
Acetylatractylodinol has demonstrated notable anti-inflammatory properties through the

inhibition of key enzymes involved in the inflammatory cascade.

Anti-inflammatory Activity
Published studies have quantified the inhibitory effects of acetylatractylodinol on 5-

lipoxygenase (5-LOX) and cyclooxygenase-1 (COX-1). These enzymes are critical mediators of

inflammation, producing leukotrienes and prostaglandins, respectively.

Target Enzyme IC50 Value Reference

5-Lipoxygenase (5-LOX) 3 µM Planta Med. 2001[3]

Cyclooxygenase-1 (COX-1) 1 µM Planta Med. 2001[3]

Antioxidant Activity
While some related compounds from Atractylodes lancea have shown strong antioxidant

activity, the antioxidant potential of acetylatractylodinol itself has been described as weak in

some ex vivo studies measuring the inhibition of luminal-enhanced chemiluminescence in

stimulated human neutrophils.[3]

Postulated Signaling Pathways
Direct studies on the signaling pathways modulated by acetylatractylodinol are limited.

However, based on the activity of related compounds from Atractylodes species, it is
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hypothesized that its anti-inflammatory effects may be mediated through the inhibition of the

Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling

pathways.[4] These pathways are central to the regulation of pro-inflammatory gene

expression.
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Caption: Postulated inhibition of the NF-κB signaling pathway by Acetylatractylodinol.
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Caption: Postulated inhibition of the MAPK signaling pathway by Acetylatractylodinol.

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of

acetylatractylodinol are not extensively documented in single publications. The following

sections provide a generalized workflow and assay principles based on standard

methodologies in natural product chemistry and pharmacology.

Isolation and Purification of Acetylatractylodinol
The following diagram illustrates a general workflow for the isolation of acetylatractylodinol
from the rhizomes of Atractylodes lancea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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